Cas no 780032-15-7 (methyl 2-(aminomethyl)butanoate)

• Product Name: methyl 2-(aminomethyl)butanoate
• CAS No: 780032-15-7
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD19213221
• CID: 5249312
• PubChem ID: 21218586
• Update Time: 2026-03-09

methyl 2-(aminomethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(aminomethyl)-, methyl ester
• methyl 2-(aminomethyl)butanoate

• MDL： MFCD19213221
• Inchi： 1S/C6H13NO2/c1-3-5(4-7)6(8)9-2/h5H,3-4,7H2,1-2H3
• InChI Key： OITQFQBCFPRRFS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CN)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(aminomethyl)butanoate

Methyl 2-(Aminomethyl)Butanoate: A Comprehensive Overview

Methyl 2-(aminomethyl)butanoate, also known by its CAS number 780032-15-7, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various industries. This compound is a derivative of butanoic acid, with a methyl group attached to the second carbon and an amino group linked via a methylene bridge. Its chemical structure, C6H13NO2, makes it a valuable molecule in fields such as pharmaceuticals, food additives, and cosmetics.

The synthesis of methyl 2-(aminomethyl)butanoate typically involves the reaction of 2-(aminomethyl)butyric acid with methanol under acidic or enzymatic conditions. This process ensures the formation of the ester bond, which is crucial for its stability and bioavailability. Recent advancements in enzymatic catalysis have enabled more efficient and environmentally friendly production methods, aligning with the growing demand for sustainable chemical manufacturing.

In the pharmaceutical industry, methyl 2-(aminomethyl)butanoate has been explored as a potential precursor for drug development. Its amino group allows for functionalization, enabling the creation of bioactive molecules with specific therapeutic properties. For instance, researchers have investigated its role in developing compounds with anti-inflammatory and antioxidant activities, which could be beneficial in treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The food industry has also recognized the potential of methyl 2-(aminomethyl)butanoate as a flavor enhancer and preservative. Its ability to interact with taste receptors makes it a valuable additive in food products, particularly in the formulation of processed foods and beverages. Moreover, its stability under varying pH conditions and thermal treatments ensures its effectiveness across different food processing techniques.

In cosmetics, methyl 2-(aminomethyl)butanoate is utilized as a conditioning agent and emulsifier. Its amphiprotic nature allows it to form stable emulsions, which are essential for the consistency and texture of cosmetic products such as lotions, creams, and serums. Recent studies have also highlighted its potential as a moisturizing agent, capable of enhancing skin hydration and elasticity.

The environmental impact of methyl 2-(aminomethyl)butanoate has been a topic of interest among researchers. Biodegradation studies have shown that this compound can be effectively broken down by microbial communities under aerobic conditions, reducing its persistence in the environment. This characteristic is particularly important for industries seeking to minimize their ecological footprint.

Looking ahead, the demand for methyl 2-(aminomethyl)butanoate is expected to grow as new applications are discovered and existing uses are optimized. The compound's versatility, combined with advancements in synthetic methods and sustainability practices, positions it as a key player in the chemical industry for years to come.